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Chemical Profile of 2-Hydroxy-1,4-benzoquinone

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Hydroxy-1,4-benzoquinone

CAS No.: 2474-72-8

Cat. No.: S601731

Property Description / Value

IUPAC Name 2-hydroxycyclohexa-2,5-diene-1,4-dione [1] [2]
Chemical Formula CeHa03 [1] [2] [3]

Average Molecular Weight 124.09 - 124.095 g/mol [2] [3]

CAS Registry Number 2474-72-8 [2] [3]

Melting Point 128 °C [3]

Predicted pKa 2.90 £ 0.30 [3]

SMILES 0=C1C=CC(=0)C(0)=C1[2]

InChl Key GPLIMIJPIZGPIF-UHFFFAOYSA-N [1] [2]

Synthesis and Biochemical Role

The available literature highlights several key contexts in which 2-hydrexy-1,4-benzoquinone is formed

and functions.

e Formation from 1,4-Benzoquinone: It can be synthesized through the reaction of 1,4-benzoquinone
with hydrogen peroxide [1].
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¢ Role in Phenol Metabolism: It is identified as a byproduct in the metabolic pathway of phenols, such
as 1,2,4-benzenetriol. The conversion between 1,2,4-benzenetriol and 2-hydroxy-1,4-benzoquinone
is facilitated by specific enzymes like 1,2,4-benzenetriol dehydrogenase [1].

¢ Intermediate in Melanin Synthesis: Research indicates that 2-hydroxy-1,4-benzoquinone is
formed as an intermediate during the acidic oxidation of dopa (3,4-dihydroxyphenylalanine) in the
melanin biosynthesis pathway [4].

The following diagram illustrates its role as a branch point in the melanogenesis pathway under different pH

Oxidation

conditions:

Leukodopachrome 5-(2-carboxy-2-aminoethyl)-2-hydroxy-1,4-benzoquinone

Dopachrome

Click to download full resolution via product page

Limitations and Further Research

Based on the search results, I was unable to locate detailed experimental protocols for synthesis or analysis,
comprehensive pharmacological data, or specific signaling pathways for 2-hydroxy-1,4-benzoquinone. The

information available is foundational.

To obtain the in-depth technical details required for a full whitepaper, I suggest the following steps:
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e Consult Specialized Databases: Search platforms like SciFinder, Reaxys, or PubMed Central
using the CAS Number (2474-72-8) and specific keywords like "synthesis protocol,” "analytical
method," or "pharmacokinetics."

¢ Review Original Research: The foundational 1982 paper from the Journal of Biological Chemistry [4]
would be a primary source to consult for its role in melanogenesis. Obtaining the full text may yield
more experimental detail.

e Explore Related Compounds: The search results contained extensive information on
Thymoquinone (2-methyl-5-isopropyl-1,4-benzoquinone) [5], a related benzoquinone with
documented pharmaceutical development challenges and strategies. While a different molecule, its
data can provide a useful comparative framework.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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